Cas no 868965-58-6 (N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 868965-58-6
• MF: C₂₀H₂₃N₃O₅S₂
• MW: 449.543722391129
• CID: 6291644
• PubChem ID: 5310241
• Update Time: 2025-05-22

N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 868965-58-6
• F1830-0028
• SMR000017666
• N-methyl-2-[4-(morpholine-4-sulfonyl)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• HMS3519D15
• AKOS005003435
• CCG-193313
• MLS000103810
• N-methyl-2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• N-methyl-2-(4-(morpholinosulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Inchi： 1S/C20H23N3O5S2/c1-21-19(25)17-15-3-2-4-16(15)29-20(17)22-18(24)13-5-7-14(8-6-13)30(26,27)23-9-11-28-12-10-23/h5-8H,2-4,9-12H2,1H3,(H,21,25)(H,22,24)
• InChI Key： NGSFGYGMGRLFQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NC1=C(C(NC)=O)C2=C(CCC2)S1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 449.10791319g/mol
• Monoisotopic Mass: 449.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Exploring N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 868965-58-6): Properties, Applications, and Research Insights

N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 868965-58-6) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule, with its intricate structure combining a cyclopentabthiophene core, morpholine sulfonyl group, and carboxamide functionality, presents unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The molecular structure of N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide features several notable components. The cyclopentabthiophene moiety provides a rigid, aromatic framework that contributes to the compound's stability and electronic properties. The morpholine-4-sulfonyl group enhances solubility and may influence biological activity, while the carboxamide functionality offers sites for further chemical modification. This combination of structural elements makes CAS No. 868965-58-6 particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

In pharmaceutical research, N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide has shown promise as a potential scaffold for drug development. The presence of both hydrogen bond donors and acceptors in its structure suggests possible interactions with biological targets. Recent studies have investigated its potential as a kinase inhibitor or modulator of protein-protein interactions, aligning with current trends in targeted cancer therapies and precision medicine. The compound's morpholine sulfonyl component is particularly noteworthy, as similar structures have demonstrated bioavailability-enhancing properties in approved pharmaceuticals.

The synthesis of 868965-58-6 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Key steps often include the formation of the cyclopentabthiophene core, followed by sequential introduction of the benzamido and carboxamide functionalities. The morpholine-4-sulfonyl group is usually incorporated in later stages of the synthesis. Process optimization for this compound remains an active area of research, with scientists exploring greener synthetic routes and improved purification methods to meet the growing demand for high-quality material.

Beyond pharmaceutical applications, N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide has attracted interest in materials science. Its conjugated thiophene system suggests potential utility in organic electronic devices, such as organic photovoltaics or field-effect transistors. Researchers are investigating how modifications to the carboxamide or sulfonyl groups might tune the compound's electronic properties for specific applications in flexible electronics and sustainable energy technologies.

The analytical characterization of CAS No. 868965-58-6 presents both challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry, multidimensional NMR spectroscopy, and X-ray crystallography are typically employed to confirm structure and purity. The compound's unique spectral signatures, particularly in the aromatic region of the cyclopentabthiophene system, provide valuable data for researchers developing analytical methods for similar complex heterocycles.

Market interest in N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide has grown steadily, reflecting broader trends in specialized chemical research. Suppliers report increasing inquiries from academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's relative novelty means that comprehensive safety data is still being developed, with researchers emphasizing proper handling procedures for all experimental work involving this material.

Future research directions for 868965-58-6 may include exploration of its potential as a fluorescent probe or sensor, given the photophysical properties common to thiophene-containing compounds. Additionally, computational studies could provide deeper insights into its conformational preferences and electronic structure, supporting rational design of derivatives with enhanced properties. As the scientific community continues to investigate this intriguing molecule, its applications in both life sciences and materials engineering are likely to expand.

For researchers working with N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide, proper storage conditions are essential to maintain stability. Recommended practices typically include protection from light and moisture, with storage at controlled temperatures. The compound's solubility profile, which varies significantly between different organic solvents, should be carefully considered when planning experiments or formulations.

In conclusion, N-methyl-2-4-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 868965-58-6) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its complex structure offers multiple sites for chemical modification, making it a versatile building block for scientific innovation. As understanding of this compound grows, so too will its potential contributions to addressing current challenges in healthcare and technology.